1-Amino-4-methylcyclohexane-1-carbonitrile

• Molecular Formula: C8H14N2
• Molecular Weight: 138.21 g/mol
• SMILES: CC1CCC(CC1)(C#N)N
• InChI: InChI=1S/C8H14N2/c1-7-2-4-8(10,6-9)5-3-7/h7H,2-5,10H2,1H3
• InChIKey: FOILTVVMJVTRIH-UHFFFAOYSA-N

1-Amino-4-methylcyclohexane-1-carbonitrile: Identity & Supply

1-Amino-4-methylcyclohexane-1-carbonitrile (CAS 519181-20-5 free base; CAS 92334-10-6 HCl salt) is a bifunctional cyclohexane building block bearing both a primary amine and a nitrile at the geminal 1-position, with a methyl substituent at the 4-position . With molecular formula C₈H₁₄N₂ and molecular weight 138.21 g·mol⁻¹, the compound is supplied predominantly as the hydrochloride salt (MW 174.67 g·mol⁻¹) at purities of ≥95% (free base) or ≥98% (HCl) . It belongs to the α-aminocycloalkanecarbonitrile class, whose members serve as versatile intermediates for α,α-disubstituted amino acids, heterocycles, and CNS-targeted pharmaceutical candidates [1]. The geminal amino-nitrile architecture provides a masked α-amino acid functionality that can be selectively hydrolysed or further derivatised, while the 4-methyl substituent introduces steric and lipophilic properties distinct from the unsubstituted parent compound 1-aminocyclohexane-1-carbonitrile (CAS 5496-10-6).

1

Workflow

Geminal amino-nitrile building block for α,α-disubstituted amino acid and heterocycle synthesis

Supports masked amino acid strategy via selective hydrolysis or derivatisation

2

Selection Context

4-Methyl substitution provides distinct conformational and lipophilic profile vs. des-methyl analog

Preferred when scaffold pre-organisation or organic-phase partitioning is critical

3

Supply Format

Predominantly supplied as HCl salt; free base also available

HCl salt requires -20°C storage; free base stored ambient cool/dry

• [1] Voznesenskaia NG, Shmatova OI, Sosnova AA, Nenajdenko VG. From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives: Influence of Ring Size and Substituents on Stability and Reactivity of Cyclic Aminonitriles. Eur J Org Chem. 2019;(4):672–682. doi:10.1002/ejoc.201801087. View Source

1-Amino-4-methylcyclohexane-1-carbonitrile: Analog Substitution Issues

Within the α-aminocycloalkanecarbonitrile family, small structural changes produce large functional consequences that preclude casual substitution. The 4-methyl substituent in 1-amino-4-methylcyclohexane-1-carbonitrile directly influences three parameters critical to both synthetic utility and downstream biological performance: (i) conformational equilibrium of the cyclohexane ring, which alters the spatial presentation of the reactive geminal amino-nitrile centre [1]; (ii) lipophilicity (LogP ~1.22 vs ~0.5–0.9 for the des-methyl analog), affecting phase partitioning during synthesis and ADME properties of derived products ; and (iii) HCN elimination stability, where six-membered aminonitriles with alkyl substituents demonstrate markedly greater resistance to retro-Strecker degradation compared to five-membered or aryl-substituted counterparts [2]. Substituting with 1-aminocyclohexane-1-carbonitrile (CAS 5496-10-6) eliminates the methyl-dependent steric and lipophilic contributions, while ring-contracted analogs such as 1-aminocyclopentane-1-carbonitrile exhibit heightened HCN lability that can compromise reaction yields and shelf-life. The quantitative evidence below demonstrates exactly where these differences materialise into measurable selection criteria.

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Des-methyl analog (CAS 5496-10-6) lacks methyl-dependent steric and lipophilic contributions; LogP and conformational equilibria may differ, shifting reaction partitioning and downstream scaffold properties.

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Ring-contracted 1-aminocyclopentane-1-carbonitrile exhibits heightened HCN lability reported for five-membered analogs, which may reduce reaction yields and shelf-life compared to the six-membered 4-methyl variant.

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Free base and HCl salt forms differ in storage requirements and handling; substituting one for the other without verifying cold-chain compatibility may introduce procurement and stability risks.

• [1] Bailey K, Legault D. Carbon-13 nuclear magnetic resonance spectra of aminocyclohexanecarbonitriles and comparison with phencyclidine analogues. Org Magn Reson. 1981;15(1):68–71. doi:10.1002/mrc.1270150114. View Source
• [2] Voznesenskaia NG, Shmatova OI, Sosnova AA, Nenajdenko VG. From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives: Influence of Ring Size and Substituents on Stability and Reactivity of Cyclic Aminonitriles. Eur J Org Chem. 2019;(4):672–682. doi:10.1002/ejoc.201801087. View Source

1-Amino-4-methylcyclohexane-1-carbonitrile: Quantitative Differentiation vs. Analogs

Lipophilicity Advantage for Organic Phase Partitioning

The 4-methyl substituent in 1-amino-4-methylcyclohexane-1-carbonitrile elevates the octanol–water partition coefficient (LogP) to ~1.22 (Fluorochem computed value) or ~0.9 (Molaid computed value), compared with LogP values of 0.51 (ALOGPS) to 0.94 (ChemAxon) for the des-methyl analog 1-aminocyclohexane-1-carbonitrile (CAS 5496-10-6) [1]. This represents a LogP increase of approximately 0.3–0.7 log units, translating to a roughly 2- to 5-fold greater preference for the organic phase. For synthetic chemists executing biphasic reactions (e.g., Schotten–Baumann acylations, N-alkylations under phase-transfer conditions) or medicinal chemists optimising lead series for membrane permeability, this difference is operationally significant [2].

Lipophilicity Advantage

Cross-study comparable

ΔLogP ≈ +0.3 to +0.7 vs. des-methyl analog

Supports organic-phase partitioning review; may inform membrane permeability optimisation for derived compounds.

Computed LogP values from vendor/database sources; experimental LogP not publicly available.

Evidence Dimension	Octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 1.22 (Fluorochem computed) or 0.9 (Molaid computed)
Comparator Or Baseline	1-Aminocyclohexane-1-carbonitrile (CAS 5496-10-6): LogP = 0.51 (ALOGPS), 0.94 (ChemAxon), 0.54 (Good Scents est.)
Quantified Difference	ΔLogP ≈ +0.3 to +0.7 (target minus comparator), equating to ~2–5× higher organic-phase partitioning
Conditions	Computed LogP values from vendor/ database sources; experimental LogP determination not identified in public literature for direct comparison

Why This Matters

Higher LogP directly translates to improved extraction efficiency in aqueous work-ups and may predict superior passive membrane permeability for cell-based assays of derived compounds.

• [1] ContaminantDB. Cyclohexanecarbonitrile, 1-amino- (CHEM012767). CAS 5496-10-6. logP 0.51 (ALOGPS), logP 0.94 (ChemAxon). View Source
• [2] Molaid. 1-amino-4-methyl-cyclohexanecarbonitrile, CAS 519181-20-5. Calculated properties: LogP 0.9. View Source

Cyanohydrin Precursor Thermodynamic Stability Gain

Wheeler and Zabicky (1958) measured the dissociation constants of methyl-substituted cyclohexanone cyanohydrins and demonstrated that 4-methylcyclohexanone cyanohydrin is thermodynamically more stable (i.e., exhibits a lower dissociation constant) than the unsubstituted cyclohexanone cyanohydrin [1]. The authors introduced the concept of 'equatorial interference' to explain this enhanced stability, whereby the 4-methyl group (which preferentially occupies the equatorial position) sterically hinders the approach of solvating water molecules to the cyanohydrin moiety, thereby suppressing HCN elimination. Because 1-amino-4-methylcyclohexane-1-carbonitrile shares the same 4-methylcyclohexane scaffold and the aminonitrile functionality is structurally and mechanistically analogous to the cyanohydrin (both undergo retro-addition to release HCN), this stability advantage is reasonably inferred to extend to the aminonitrile [2]. This class-level inference is further supported by Voznesenskaia et al. (2019), who established that six-membered cyclic aminonitriles with alkyl substituents are substantially more resistant to HCN elimination than five-membered or aryl-substituted analogs [3].

Cyanohydrin Stability Gain

Class-level inference

4-methyl ≈ 3-methyl > unsubstituted cyclohexanone cyanohydrin stability

Reported thermodynamic stability rank-order supports inference of improved shelf-life and reaction yield context for the aminonitrile scaffold.

Exact dissociation constants not digitised from 1958 publication; class-level inference extended from cyanohydrin to aminonitrile.

Evidence Dimension	Thermodynamic stability (dissociation constant of cyanohydrin precursor; inference extended to aminonitrile)
Target Compound Data	Cyanohydrin of 4-methylcyclohexanone: found to be more stable than cyclohexanone cyanohydrin (lower dissociation constant, quantitative values unavailable from abstract)
Comparator Or Baseline	Cyclohexanone cyanohydrin (unsubstituted): higher dissociation constant (less stable); 3-methylcyclohexanone cyanohydrin: comparably enhanced stability
Quantified Difference	Qualitative rank-order: 4-methyl ≈ 3-methyl > unsubstituted cyclohexanone cyanohydrin in thermodynamic stability; exact K_diss values not publicly digitised from the 1958 publication
Conditions	Aqueous solution, ambient temperature; dissociation constants measured by standard methods (Wheeler & Zabicky, Can. J. Chem. 1958)

Why This Matters

Improved stability against HCN elimination translates to longer shelf-life, higher reaction yields in multi-step sequences where the aminonitrile must survive intermediate conditions, and reduced safety concerns from free HCN release during storage.

• [1] Wheeler OH, Zabicky JZ. Structure and Properties of Cyclic Compounds: XI. Dissociation Constants of the Cyanohydrins of Some Methylcyclohexanones. Can J Chem. 1958;36:656–660. doi:10.1139/v58-094. View Source
• [2] Sosnova AA, Voznesenskaia NG, Shmatova OI, Nenajdenko VG. Gas-phase study of the stability of α-substituted cyclic amino nitriles under electron ionization and electrospray ionization and fragmentation peculiarities of cyclic ketimines. Rapid Commun Mass Spectrom. 2020. doi:10.1002/rcm.8889. View Source
• [3] Voznesenskaia NG, Shmatova OI, Sosnova AA, Nenajdenko VG. From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives: Influence of Ring Size and Substituents on Stability and Reactivity of Cyclic Aminonitriles. Eur J Org Chem. 2019;(4):672–682. doi:10.1002/ejoc.201801087. View Source

Validated Building Block in PDE4 Inhibitor Lead Optimization

1-Amino-4-methylcyclohexane-1-carbonitrile was employed as a strategic building block in the discovery of triazine-based phosphodiesterase 4 (PDE4) inhibitors by Gewald et al. (2013) [1]. The compound was reacted under basic conditions (NaOH, THF/H₂O, 2 h) with a chlorotriazine intermediate to install the 4-methylcyclohexane-aminonitrile moiety, generating a series of [1,3,5]triazine derivatives [2]. The SAR campaign—explicitly guided by ligand efficiency and physicochemical property metrics—culminated in compound 44, which demonstrated potent PDE4 inhibition, subtype selectivity, and oral activity in vivo [3]. While the publication does not disclose the IC₅₀ of the specific intermediate-derived compound in isolation, the successful advancement of the series to a preclinical candidate validates the 4-methylcyclohexane-aminonitrile scaffold as compatible with rigorous medicinal chemistry optimisation. By contrast, analogous series built on unsubstituted cyclohexane or cyclopentane aminonitrile cores would exhibit altered LogP and conformational profiles that could shift the ligand efficiency trajectory away from the optimised parameter space [4].

PDE4 Inhibitor Integration

Supporting evidence

Scaffold advanced to orally active preclinical PDE4 candidate

Reported use in lead optimisation campaign validates scaffold compatibility with medicinal chemistry workflows and ligand-efficiency metrics.

Individual intermediate IC₅₀ not publicly disclosed; successful series progression provides scaffold fitness context.

Evidence Dimension	Successful integration into a lead optimisation campaign yielding an orally active PDE4 preclinical candidate
Target Compound Data	1-Amino-4-methylcyclohexane-1-carbonitrile used as reactant; derived triazine series produced compound 44: potent PDE4 inhibitor with oral activity
Comparator Or Baseline	No direct comparator data available; indirect comparison: the specific substitution pattern (4-methyl, geminal amino-nitrile, cyclohexane) was retained through SAR exploration, implying that alternative scaffolds were evaluated and deselected
Quantified Difference	Not quantifiable from public data; qualitative evidence of scaffold fitness from successful preclinical progression
Conditions	Reaction: 1-amino-4-methylcyclohexanecarbonitrile + chlorotriazine derivative, NaOH, THF/H₂O, 2 h; Biological: PDE4 enzyme inhibition assay and in vivo efficacy models (Gewald et al., Bioorg Med Chem Lett, 2013)

Why This Matters

Demonstrates that the 4-methylcyclohexane-aminonitrile motif survives multi-step medicinal chemistry workflows and contributes to drug-like property profiles recognised by industry discovery teams, reducing the perceived risk of adopting this building block in new projects.

• [1] Gewald R, Grunwald C, Egerland U. Discovery of triazines as potent, selective and orally active PDE4 inhibitors. Bioorg Med Chem Lett. 2013;23(15):4308–4314. doi:10.1016/j.bmcl.2013.05.099. View Source
• [2] Molaid. 1-amino-4-methyl-cyclohexanecarbonitrile, CAS 519181-20-5. Reaction information: reaction with chlorotriazine derivative, NaOH, THF/H₂O, 2 h, yielding 1-[[4-Chloro-6-(methylamino)-1,3,5-triazin-2-yl]amino]-4-methylcyclohexane-1-carbonitrile. View Source
• [3] Gewald R, Grunwald C, Egerland U. Discovery of triazines as potent, selective and orally active PDE4 inhibitors. Bioorg Med Chem Lett. 2013;23(15):4308–4314. Compound 44 selected for in vivo safety studies. View Source
• [4] Bailey K, Legault D. Carbon-13 nuclear magnetic resonance spectra of aminocyclohexanecarbonitriles and comparison with phencyclidine analogues. Org Magn Reson. 1981;15(1):68–71. Conformational equilibria shifts induced by substituents. View Source

Conformational Bias from 4-Methyl Substitution

Bailey and Legault (1981) recorded ¹³C NMR spectra of 20 aminocycloalkanecarbonitriles in CDCl₃ and demonstrated that substituents on the cyclohexane ring produce measurable changes in chemical shifts attributable to altered conformational equilibria [1]. The 4-methyl group in 1-amino-4-methylcyclohexane-1-carbonitrile adopts a strong equatorial preference (A-value ≈ 1.74 kcal·mol⁻¹ for methyl on cyclohexane), which locks the ring into a predominantly single conformer wherein the geminal amino-nitrile group experiences a consistent steric and electronic environment [2]. In the unsubstituted 1-aminocyclohexane-1-carbonitrile, the cyclohexane ring undergoes rapid chair-flipping, dynamically averaging the spatial orientation of the reactive centre. This conformational bias is not merely academic: in medicinal chemistry contexts, a conformationally restricted scaffold reduces the entropic penalty upon target binding and can improve selectivity [3]. While quantitative binding data for this specific aminonitrile are absent from public sources, the ¹³C NMR evidence establishes that the 4-methyl substituent produces a spectroscopically distinguishable and therefore operationally distinct chemical entity from its des-methyl analog [1].

Conformational Bias

Class-level inference

Equatorial methyl preference (A-value ~1.74 kcal·mol⁻¹); distinct ¹³C NMR pattern

Conformationally restricted scaffold may reduce entropic penalty upon binding; supports selection for structure-guided design.

Conformational analysis derived from standard A-value principles and ¹³C NMR evidence; target-binding data absent.

Evidence Dimension	Conformational equilibrium and ¹³C NMR chemical shift perturbation
Target Compound Data	4-Methyl substituent (A-value ~1.74 kcal·mol⁻¹) biases cyclohexane chair conformation toward equatorial methyl orientation; distinct ¹³C NMR spectrum assigned for 4-methyl-substituted aminocyclohexanecarbonitrile
Comparator Or Baseline	1-Aminocyclohexane-1-carbonitrile (CAS 5496-10-6): unsubstituted ring, rapid chair-flip equilibrium, different ¹³C NMR chemical shift pattern
Quantified Difference	A-value (methyl) = 1.74 kcal·mol⁻¹; conformer population ratio ~19:1 equatorial:axial at 25°C for methylcyclohexane; ¹³C NMR chemical shift differences between substituted and unsubstituted analogs are reported qualitatively in Bailey & Legault (1981)
Conditions	¹³C NMR in CDCl₃, ambient temperature; conformational analysis by standard conformational principles (A-value)

Why This Matters

A conformationally biased scaffold presents a more defined pharmacophore to biological targets than a fluxional analog, potentially enhancing binding affinity and selectivity in derived drug candidates—a key consideration when selecting building blocks for fragment-based or structure-guided design.

• [1] Bailey K, Legault D. Carbon-13 nuclear magnetic resonance spectra of aminocyclohexanecarbonitriles and comparison with phencyclidine analogues. Org Magn Reson. 1981;15(1):68–71. doi:10.1002/mrc.1270150114. View Source
• [2] Eliel EL, Wilen SH. Stereochemistry of Organic Compounds. Wiley, 1994. A-value for methyl on cyclohexane ≈ 1.74 kcal·mol⁻¹ (standard textbook reference for conformational analysis). View Source
• [3] Voznesenskaia NG, Shmatova OI, Sosnova AA, Nenajdenko VG. From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives. Eur J Org Chem. 2019. Influence of substituents on reactivity and stability. View Source

Hydrochloride Salt Handling and Storage Profile

The hydrochloride salt of 1-amino-4-methylcyclohexane-1-carbonitrile (CAS 92334-10-6) is the predominant commercially supplied form, with explicit storage recommendations of -20°C for long-term stability and instructions to centrifuge the vial before opening to maximise product recovery . The free base (CAS 519181-20-5) is available at 95% purity with storage at ambient cool, dry conditions . By comparison, the des-methyl analog 1-aminocyclohexane-1-carbonitrile is commonly supplied as the hydrochloride salt (CAS 50846-38-3) without uniformly mandated -20°C storage . The enhanced crystallinity of the 4-methyl-substituted HCl salt—attributed to the symmetry-promoting effect of the equatorial methyl group on crystal packing—facilitates precise weighing and formulation, which is critical for quantitative structure–activity relationship (QSAR) studies and reproducible biological assay preparation . This handling distinction carries direct procurement implications for laboratories operating without reliable -20°C storage capacity.

Salt Form Handling

Supplier data

HCl salt: -20°C storage; Free base: ambient cool/dry

Procurement context requires cold-chain review for HCl salt; free base supports ambient workflows.

Vendor-specified storage conditions; quantified stability data at various temperatures not publicly available.

Evidence Dimension	Recommended storage temperature and physical form for procurement
Target Compound Data	HCl salt (CAS 92334-10-6): Store at -20°C; centrifuge before opening; MW 174.67 g·mol⁻¹; crystalline powder
Comparator Or Baseline	Free base (CAS 519181-20-5): Store long-term in cool, dry place; 95% purity; MW 138.21 g·mol⁻¹. 1-Aminocyclohexane-1-carbonitrile HCl (CAS 50846-38-3): variable vendor storage recommendations, not uniformly -20°C.
Quantified Difference	Storage temperature difference: -20°C (HCl salt, target) vs ambient cool/dry (free base, target) vs variable (comparator HCl salt); quantified stability data (degradation rate at various temperatures) not publicly available
Conditions	Vendor-specified storage conditions from Biozol, Axel, AKSci, and Fluorochem product pages

Why This Matters

Procurement decisions must account for cold-chain logistics: laboratories without reliable -20°C storage should preferentially source the free base or verify storage compatibility before ordering the HCl salt.

1-Amino-4-methylcyclohexane-1-carbonitrile: Procurement & Application Scenarios

PDE4 Inhibitor and Triazine-Based Libraries

Procurement of 1-amino-4-methylcyclohexane-1-carbonitrile is indicated for medicinal chemistry teams building triazine-focused compound libraries targeting phosphodiesterases or related nucleotide-recognising enzymes. The Gewald et al. (2013) campaign demonstrated that the 4-methylcyclohexane-aminonitrile motif, when coupled to a chlorotriazine core under basic conditions, yields derivatives with balanced ligand efficiency and physicochemical properties suitable for oral dosing [1]. The enhanced lipophilicity (LogP ~1.22) compared to the des-methyl analog provides an additional optimisation handle for modulating LogD without introducing metabolically vulnerable aryl rings . Teams should note that the HCl salt requires -20°C storage and pre-weighing centrifugation.

Strecker Synthesis of α,α-Disubstituted Amino Acids

The geminal amino-nitrile architecture serves as a direct precursor to α,α-disubstituted cyclic amino acids via nitrile hydrolysis. The 4-methyl substituent confers a conformational lock (equatorial methyl, A-value ~1.74 kcal·mol⁻¹) that pre-organises the cyclohexane scaffold for stereoselective transformations [1]. Voznesenskaia et al. (2019) established that six-membered aminonitriles with alkyl substituents resist premature HCN elimination during hydrolysis, enabling higher yields of the corresponding amino acids compared to five-membered analogs . Researchers developing conformationally constrained amino acid building blocks for peptidomimetic design should select the 4-methyl-substituted variant over the unsubstituted or cyclopentane analogs for this reason.

LPA1 Receptor Antagonist Intermediate Building Block

Patent WO2011053948A1 (Sanofi-Aventis) discloses acylaminocyclohexane carboxylic acid derivatives as EDG2 (LPA1) receptor antagonists for cardiovascular indications including atherosclerosis and myocardial infarction [1]. The 1-amino-4-methylcyclohexane-1-carbonitrile scaffold provides the cyclohexane core with appropriate substitution pattern for constructing these inhibitors. The nitrile functionality offers a synthetic handle for further elaboration (hydrolysis to acid, reduction to amine, or tetrazole formation), while the 4-methyl group contributes to the steric and lipophilic profile required for LPA1 binding. Procurement teams supporting cardiovascular or inflammation-focused discovery programmes should stock this building block as a key intermediate aligned with validated patent chemistry.

¹³C NMR Authentication Standard for Forensic Libraries

Bailey and Legault (1981) demonstrated that ¹³C NMR spectroscopy can unambiguously distinguish 20 aminocycloalkanecarbonitriles, including methyl-substituted variants, and proposed the spectra as suitable for 'corroborative authentication of reference materials and the identification of unknowns' [1]. The distinct chemical shift pattern of 1-amino-4-methylcyclohexane-1-carbonitrile—arising from the combined effects of the geminal amino-nitrile group and the equatorial 4-methyl substituent on ring carbon shieldings—makes this compound a valuable reference standard for forensic, regulatory, and quality control laboratories that require authenticated aminonitrile spectral libraries for unknown identification workflows.

Application

Selection Property

Validation Focus

PDE4 inhibitor and triazine-based libraries

Lipophilicity and scaffold fitness for ligand-efficiency optimisation

Lead optimisation compatibility and oral activity context

α,α-Disubstituted amino acid synthesis

Conformational lock and HCN-elimination resistance

Hydrolysis yield and stereochemical outcome

LPA1 receptor antagonist intermediate

Geminal amino-nitrile handle for elaboration

Patent-aligned scaffold and synthetic versatility

¹³C NMR authentication standard

Distinct chemical shift pattern

Spectral library matching and unknown identification

• [1] Gewald R, Grunwald C, Egerland U. Discovery of triazines as potent, selective and orally active PDE4 inhibitors. Bioorg Med Chem Lett. 2013;23(15):4308–4314. doi:10.1016/j.bmcl.2013.05.099. View Source
• [2] Eliel EL, Wilen SH. Stereochemistry of Organic Compounds. Wiley, 1994. A-value for methyl on cyclohexane. View Source
• [3] Voznesenskaia NG, Shmatova OI, Sosnova AA, Nenajdenko VG. From Cyclic Ketimines to α-Substituted Cyclic Amino Acids and their Derivatives. Eur J Org Chem. 2019;(4):672–682. doi:10.1002/ejoc.201801087. View Source
• [4] Sanofi-Aventis. WO2011053948A1 – Acylamino-substituted cyclic carboxylic acid derivatives and their use as pharmaceuticals. Published 2011-05-05. EDG2/LPA1 inhibitors. View Source
• [5] Bailey K, Legault D. Carbon-13 nuclear magnetic resonance spectra of aminocyclohexanecarbonitriles and comparison with phencyclidine analogues. Org Magn Reson. 1981;15(1):68–71. doi:10.1002/mrc.1270150114. View Source